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Compound of Interest

Compound Name:
1-(4-Bromobenzoyl)-4-

methylpiperazine

Cat. No.: B1276819 Get Quote

This guide provides crucial safety, handling, and disposal protocols for 1-(4-Bromobenzoyl)-4-
methylpiperazine, tailored for researchers, scientists, and professionals in drug development.

Adherence to these procedures is vital for ensuring laboratory safety and regulatory

compliance.

Chemical Profile:

Chemical Name: 1-(4-Bromobenzoyl)-4-methylpiperazine

CAS Number: 349395-87-5

Molecular Formula: C₁₂H₁₅BrN₂O

Physical Form: Solid

Immediate Safety and Handling Precautions
Due to the hazardous nature of piperazine and brominated organic compounds, strict

adherence to safety protocols is essential.[1][2]

Ventilation: All handling of 1-(4-Bromobenzoyl)-4-methylpiperazine should be conducted in a

well-ventilated area, preferably within a chemical fume hood to minimize inhalation of dust or
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vapors.[1][3]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other potential

ignition sources.[1][3]

Personal Hygiene: Always wash hands thoroughly with soap and water after handling.[4]

Contaminated work clothing should be laundered separately before reuse.[4] Do not eat, drink,

or smoke in areas where the chemical is handled or stored.[5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 1-(4-Bromobenzoyl)-4-
methylpiperazine to create a barrier between the handler and the chemical.[6][7]

Protection Type Minimum Requirement
Recommended for High-
Risk Operations

Eye/Face
ANSI-approved safety goggles

with side shields.[6]

Full-face shield worn over

safety goggles.[6]

Hand

Chemical-resistant gloves

(e.g., nitrile). Inspect prior to

use.[3][6][8]

Double-gloving with

appropriate material.[6][9]

Body

Laboratory coat, long pants,

and closed-toe/heel shoes.[3]

[6][8]

Chemical-resistant apron or

coveralls over a lab coat.[6]

[10]

Respiratory
Not typically required when

using a fume hood.

A respirator with appropriate

cartridges may be necessary

for large-scale work or in case

of ventilation failure.[6][11]

Experimental Workflow and Protocol
1. Preparation and Planning:

Review this safety guide and any available Safety Data Sheet (SDS) for all reagents.
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Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.

Assemble all necessary glassware and equipment.

Have spill cleanup materials and designated, labeled waste containers ready.[6]

2. Donning PPE:

Put on all required PPE as specified in the table above, including a lab coat, safety goggles,

and gloves.[6]

3. Reagent Handling and Reaction Setup:

Working inside the fume hood, carefully weigh and transfer 1-(4-Bromobenzoyl)-4-
methylpiperazine to the reaction vessel.

Avoid generating dust.[4]

When diluting or mixing, add the reagent to the solvent, not the other way around, to prevent

splashing.[6]

4. Cleanup and Doffing PPE:

Decontaminate all glassware and the work surface.

Properly remove PPE, avoiding contact with the outer surfaces of gloves.[6]

Wash hands thoroughly with soap and water.[4][6]

Spill Response
In the event of a spill, evacuate the area and remove all ignition sources.[1] Contain the spill

using an inert, absorbent material (e.g., sand or earth) and prevent it from entering drains.[1][2]

Collect the absorbed material and place it in a suitable, labeled container for hazardous waste

disposal.[2][4]

Storage and Disposal Plan
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Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight and heat.[6]

Keep containers tightly sealed.[2][6]

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and alkalis.[6][12][13]

Waste Disposal:

Solid Waste: Contaminated lab supplies (e.g., gloves, filter paper) must be collected in a

designated "Halogenated Organic Waste" container.[3][6][8]

Aqueous Waste: Aqueous solutions containing the compound should be treated as

hazardous waste and collected separately in a labeled container.[6]

Disposal Route: Do not dispose of down the drain or in regular trash.[1] Arrange for disposal

through a licensed chemical waste disposal facility.[1][2] All local, state, and federal

regulations for hazardous waste disposal must be followed.[1]

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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